Cas no 866561-44-6 ((3-Amino-5-methylpyrazin-2-yl)methanol)

• Product Name: (3-Amino-5-methylpyrazin-2-yl)methanol
• CAS No: 866561-44-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1036431
• PubChem ID: 55284227
• Update Time: 2025-11-02

(3-Amino-5-methylpyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Amino-5-methylpyrazin-2-yl)methanol
• AKOS006348328
• DTXSID40717423
• HCTJMRYVNPPZIS-UHFFFAOYSA-N
• 866561-44-6
• SCHEMBL4103207
• DB-327729

• Inchi： 1S/C6H9N3O/c1-4-2-8-5(3-10)6(7)9-4/h2,10H,3H2,1H3,(H2,7,9)
• InChI Key： HCTJMRYVNPPZIS-UHFFFAOYSA-N
• SMILES： OCC1C(N)=NC(C)=CN=1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on (3-Amino-5-methylpyrazin-2-yl)methanol

Comprehensive Guide to (3-Amino-5-methylpyrazin-2-yl)methanol (CAS No. 866561-44-6): Properties, Applications, and Market Insights

(3-Amino-5-methylpyrazin-2-yl)methanol (CAS No. 866561-44-6) is a specialized pyrazine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxymethyl functional groups, has garnered attention for its unique chemical properties and versatile applications. In this article, we delve into its molecular structure, synthesis methods, applications, and emerging trends in the market.

The molecular formula of (3-Amino-5-methylpyrazin-2-yl)methanol is C₆H₉N₃O, with a molecular weight of 139.16 g/mol. Its structure features a pyrazine ring substituted with an amino group at the 3-position and a hydroxymethyl group at the 2-position, alongside a methyl group at the 5-position. This configuration imparts distinct reactivity, making it valuable for drug discovery and organic synthesis.

Researchers frequently search for "synthesis of (3-Amino-5-methylpyrazin-2-yl)methanol" due to its relevance in medicinal chemistry. Common synthetic routes involve the functionalization of pyrazine precursors, such as the reduction of nitriles or the oxidation of corresponding aldehydes. Recent advancements in green chemistry have also explored catalytic methods to improve yield and sustainability.

In the pharmaceutical industry, (3-Amino-5-methylpyrazin-2-yl)methanol serves as a key intermediate for developing bioactive molecules. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders and infectious diseases. For instance, derivatives of this compound have shown promise in modulating neurotransmitter activity, aligning with the growing demand for neurological therapeutics.

The compound's solubility and stability under physiological conditions make it suitable for drug formulation. Recent studies highlight its role in designing small-molecule inhibitors for enzymes involved in metabolic pathways. This aligns with the trending interest in "precision medicine" and "targeted drug delivery," topics frequently queried in scientific databases.

Beyond pharmaceuticals, (3-Amino-5-methylpyrazin-2-yl)methanol finds applications in agrochemicals and material science. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) has been explored for catalytic and sensing applications. Researchers investigating "MOF design" or "sustainable catalysts" often encounter this compound in literature.

The market for pyrazine derivatives is expanding, driven by demand in biotechnology and personalized healthcare. Analysts project growth in the "fine chemicals" sector, where (3-Amino-5-methylpyrazin-2-yl)methanol plays a niche role. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to R&D labs and industrial clients.

For those sourcing (3-Amino-5-methylpyrazin-2-yl)methanol, quality parameters like purity (>98%) and storage conditions (2–8°C, inert atmosphere) are critical. FAQs such as "Where to buy CAS 866561-44-6" or "technical data sheet for (3-Amino-5-methylpyrazin-2-yl)methanol" reflect user needs for reliable procurement information.

In summary, (3-Amino-5-methylpyrazin-2-yl)methanol (CAS No. 866561-44-6) is a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its synthesis, applications, and market dynamics position it as a noteworthy subject for researchers and industry professionals alike.